Cas no 61273-21-0 (Ethanediamide, (2-pyridinylmethyl)-)

• Product Name: Ethanediamide, (2-pyridinylmethyl)-
• CAS No: 61273-21-0
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 486259
• PubChem ID: 21245067
• Update Time: 2025-04-19

Ethanediamide, (2-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, (2-pyridinylmethyl)-
• N'-(pyridin-2-ylmethyl)oxamide
• N-(2-picolyl)-oxamide
• N~1~-[(Pyridin-2-yl)methyl]ethanediamide
• DTXSID10611585
• 61273-21-0

• Inchi： 1S/C8H9N3O2/c9-7(12)8(13)11-5-6-3-1-2-4-10-6/h1-4H,5H2,(H2,9,12)(H,11,13)
• InChI Key： OSYJWURZRSHHMD-UHFFFAOYSA-N
• SMILES： O=C(C(N)=O)NCC1C=CC=CN=1

Computed Properties

• Exact Mass: 179.06957
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• PSA: 85.08